Cas no 450348-59-1 (N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide)

• Product Name: N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide
• CAS No: 450348-59-1
• MF: C₁₇H₂₂N₂OS
• MW: 302.434382915497
• CID: 6047411
• PubChem ID: 4534611
• Update Time: 2025-10-28

N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide
• N-cyclohexyl-2-(1-methylindol-3-yl)sulfanylacetamide
• SMR000805871
• AKOS024582603
• F0545-0780
• HMS1418E13
• SR-01000571044
• CHEMBL1727233
• N-cyclohexyl-2-[(1-methyl-1H-indol-3-yl)sulfanyl]acetamide
• 450348-59-1
• DTXSID901330059
• N-cyclohexyl-2-((1-methyl-1H-indol-3-yl)thio)acetamide
• MLS001238063
• HMS2995O16
• SR-01000571044-1
• IFLab1_002213
• Oprea1_549789

• Inchi： 1S/C17H22N2OS/c1-19-11-16(14-9-5-6-10-15(14)19)21-12-17(20)18-13-7-3-2-4-8-13/h5-6,9-11,13H,2-4,7-8,12H2,1H3,(H,18,20)
• InChI Key： YRMWUSCNCYXWNE-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C2C=CC=CC1=2)CC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 302.14528450g/mol
• Monoisotopic Mass: 302.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide

Introduction to N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide (CAS No. 450348-59-1)

N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide, a compound with the CAS number 450348-59-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a cyclohexyl group and a sulfanylacetamide moiety, contribute to its unique chemical properties and biological activities.

The< strong>N-cyclohexyl group in the molecular structure is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds. This feature is particularly valuable in drug design, as it allows for better absorption and distribution within the body. Additionally, the cyclohexyl group can influence the metabolic pathways of the compound, potentially leading to improved pharmacokinetic profiles.

The< strong>2-(1-methyl-1H-indol-3-yl)sulfanylacetamide moiety is another critical component of this compound. The indole ring, characterized by its aromatic structure, has been extensively studied for its various biological activities. Indole derivatives are known to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The sulfanylacetamide part of the molecule further contributes to its pharmacological potential by enhancing binding affinity to biological targets.

Recent research has highlighted the importance of sulfanylacetamide derivatives in the development of novel therapeutic agents. These compounds have shown promise in targeting enzymes and receptors involved in various diseases, including cancer and neurodegenerative disorders. The< strong>N-cyclohexyl-substituted sulfanylacetamide derivative described here is no exception, demonstrating significant potential as a lead compound for further drug development.

In vitro studies have demonstrated that N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide exhibits inhibitory activity against several key enzymes implicated in disease pathways. For instance, preliminary data suggest that this compound may interfere with the activity of enzymes such as kinases and proteases, which are often overexpressed in cancer cells. This inhibitory effect could lead to the development of new anticancer therapies that target these specific enzymatic pathways.

The< strong>1-methyl-1H-indol moiety within the molecule is particularly noteworthy for its role in modulating biological processes. Indole derivatives are known to interact with various cellular signaling pathways, including those involved in cell growth, differentiation, and apoptosis. By targeting these pathways, N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide may offer a novel approach to treating diseases characterized by dysregulated cellular processes.

One of the most exciting aspects of this compound is its potential for further chemical modification. The presence of multiple functional groups provides numerous opportunities for structural optimization. Researchers can explore various synthetic strategies to modify the cyclohexyl and sulfanylacetamide portions of the molecule, aiming to enhance its potency, selectivity, and pharmacokinetic properties. Such modifications could lead to the development of more effective and safer therapeutic agents.

The< strong>sulfanylacetamide group is particularly amenable to derivatization, allowing for the creation of a diverse library of related compounds. By introducing different substituents at strategic positions within this moiety, scientists can fine-tune the biological activity of N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide. This flexibility makes it an excellent starting point for high-throughput screening campaigns aimed at identifying new drug candidates.

Advances in computational chemistry have also played a crucial role in understanding the potential of N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental efforts, helping to optimize the design of new derivatives with enhanced therapeutic properties.

The synthesis of N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide involves multi-step organic reactions that require careful optimization. The introduction of each functional group must be carefully controlled to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before, paving the way for rapid drug discovery and development.

In conclusion, N-cyclohexyl-2-(1-methyl-1H-indol-3-yl)sulfanylacetamide (CAS No.< strong>450348-59-1) represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it an attractive starting point for designing new therapeutic agents. With continued research and innovation, this compound has the potential to contribute significantly to advancements in medicine.